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Compound of Interest |

(3-Methyl-4-nitrophenoxy)acety!
Compound Name:
chloride
CAS No.: 861795-45-1
Cat. No.: B1463840
. J

Executive Summary & Chemical Context

Substituted phenoxyacetyl chlorides (e.g., 4-chlorophenoxyacetyl chloride) are high-value
electrophilic intermediates used extensively in the synthesis of

-lactam antibiotics (such as Penicillin V) and agrochemicals. Their utility stems from the high
reactivity of the acyl chloride moiety, which facilitates rapid acylation of nucleophiles.

However, this same reactivity presents severe safety challenges.[1][2] Unlike standard organic
reagents, these compounds possess a "dual-threat" profile: they are corrosive (causing
immediate tissue destruction via acylation) and water-reactive (generating hydrochloric acid
gas upon contact with ambient moisture). This guide moves beyond the static GHS
classifications to explain the mechanistic basis of these hazards and provides self-validating
protocols for their safe handling.

The Chemistry of Hazard: Hydrolysis & Corrosivity
To understand the safety requirements, one must understand the failure mode: Hydrolysis.

Phenoxyacetyl chlorides are susceptible to nucleophilic attack at the carbonyl carbon. In the
presence of water (even atmospheric humidity), the molecule undergoes rapid decompaosition.
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This is not merely a degradation issue; it is a safety critical event that releases exothermic heat
and toxic gas.

Mechanistic Pathway

The following diagram illustrates the irreversible hydrolysis pathway. Note the formation of the
tetrahedral intermediate and the subsequent expulsion of the chloride ion, which immediately
protonates to form HCI gas.

Phenoxyacetyl Chloride > Tetrahedral > Phenoxyacetic Acid
+ H20 Intermediate + HCI (Gas) + Heat

Fig 1: Hydrolysis mechanism releasing HCI gas upon moisture contact.

Click to download full resolution via product page

Physiological Impact (The "Why" of Toxicology)

Standard acid burns are caused by proton donation (

). Phenoxyacetyl chloride burns are more complex:

o Acylation: The acyl chloride reacts with amine and hydroxyl groups in skin
proteins/membranes, essentially "fixing" the tissue and causing necrosis.

o Acid Hydrolysis: The moisture in the eyes or respiratory tract triggers the reaction shown
above, generating concentrated HCI in situ.

o Lachrymatory Effect: The volatile nature of the hydrolysis byproducts triggers intense
sensory irritation, necessitating strict fume hood usage.

Comparative Properties & Toxicology

Substituents on the phenoxy ring alter the physical properties and reactivity. Electron-
withdrawing groups (like Chlorine) on the ring generally increase the electrophilicity of the
carbonyl carbon, potentially increasing hydrolytic instability.

Table 1: Comparative Data for Key Derivatives
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Verification required
CAS Number 701-99-5 4122-68-3

for ordering.

Physical State

Colorless/Pale Yellow

Liquid

Liquid (mp ~18°C)

Both require liquid
handling protocols; 4-
Cl may solidify in cold
storage.[3]

Do not distill at

Boiling Point ~225°C (dec) 142°C (at 17 mmHg) atmospheric pressure;
decomposition risk.
] Combustible but not
Flash Point >100°C 113°C

highly flammable.

GHS Hazards

Skin Corr.[3][4][5][6][7]
[8] 1B, Eye Dam. 1

Skin Corr.[5] 1B, Eye
Dam. 1

Identical PPE

requirements.

Water Reactivity

Violent

Violent

Strict anhydrous

protocols required.

Data Sources: PubChem [1], Sigma-Aldrich [2], Fisher Scientific [3].

Operational Protocols: Handling & Storage

Trustworthiness Principle: These protocols are designed to be self-validating. If the material

fumes upon opening, the storage protocol has failed.

Storage Strategy (The "Dry Chain")

e Primary Containment: Store under an inert atmosphere (Argon or Nitrogen). The container

must be tightly sealed with a Parafilm wrap or purely Teflon-lined cap to prevent moisture

ingress.

o Temperature: Refrigeration (2-8°C) is recommended to slow the kinetics of autocatalytic

decomposition.
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e Secondary Containment: Store in a desiccator or a secondary plastic container with
activated desiccant (e.g., Drierite) to scavenge ambient moisture.

Safe Handling Workflow

PPE Requirements:

e Gloves: Nitrile (double-gloved) is minimum. For prolonged handling, use Silver Shield/4H
laminate gloves as acyl chlorides can permeate thin nitrile.

o Respiratory: Work only in a certified chemical fume hood.[1]

o Eye Protection: Chemical splash goggles + Face shield. Safety glasses are insufficient due
to the gas generation risk.

Quenching & Waste Disposal

Never add water directly to the concentrated chemical. The heat evolution can cause
"bumping" or splashing of corrosive material.
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Waste Phenoxyacetyl Chloride

Dilute Chloride with Prepare Ice/Water Bath
Inert Solvent (DCM/Toluene) + Dilute NaOH (10%)

In Fume Hood

Add SLOWLY to Base
(Dropwise)

Check pH
(Ensure Basic)

Dispose as Halogenated
Organic Waste

Fig 2: Controlled quenching workflow to prevent thermal runaway.

Click to download full resolution via product page
Emergency Response
In the event of exposure, speed is critical. The reaction with tissue moisture is immediate.
¢ Skin Contact:
o Immediate Action: Flush with water for minimum 15 minutes.[1][5][9][10]

o Contraindication: Do not attempt to neutralize with vinegar or baking soda on the skin; the
heat of neutralization will worsen the burn.
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o Medical: Seek evaluation for deep tissue damage (Category 1B burns can penetrate
deeply).

e Inhalation:
o Evacuate to fresh air immediately.[3][4][5]

o Symptoms (pulmonary edema) may be delayed. Observation is recommended if coughing
persists.

e Spill Management:

o Small Spills (<10mL): Cover with dry sand or vermiculite. Do not use combustible
materials (paper towels) or water.

o Large Spills: Evacuate the lab. Contact EHS. The hydrolysis fumes will overwhelm
standard lab ventilation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.tcichemicals.com/OP/en/p/C0832
https://www.tcichemicals.com/OP/en/p/C0832
https://www.echemi.com/sds/phenoxyacetylchloride-pid_Rock15471.html
https://www.fishersci.com/store/msds?partNumber=AAA13761&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=A481212&productDescription=HYDROCHLORIC+ACID+NF%2FFCC+21%2F2L&vendorId=VN00033897&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/C0832_EU_6N.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-4chlorophenylacetyl-chloride-CASNO-25026-34-D0079-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AC169940100&countryCode=US&language=en
https://earth.utah.edu/safety/sops/SOP-acid%20handling_2.0.pdf
https://www.benchchem.com/product/b1463840#safety-data-sheet-sds-for-substituted-phenoxyacetyl-chlorides
https://www.benchchem.com/product/b1463840#safety-data-sheet-sds-for-substituted-phenoxyacetyl-chlorides
https://www.benchchem.com/product/b1463840#safety-data-sheet-sds-for-substituted-phenoxyacetyl-chlorides
https://www.benchchem.com/product/b1463840#safety-data-sheet-sds-for-substituted-phenoxyacetyl-chlorides
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1463840?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1463840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

